Cas no 1087351-67-4 (6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile)

• Product Name: 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile
• CAS No: 1087351-67-4
• MF: C₁₆H₉N₃O₂
• MW: 275.261563062668
• CID: 3167610
• PubChem ID: 59401340
• Update Time: 2025-08-01

6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(5-Formylquinolin-8-yloxy)nicotinonitrile
• ATCRIZHFCDFHOV-UHFFFAOYSA-N
• 1087351-67-4
• SCHEMBL2984458
• 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile

• Inchi： 1S/C16H9N3O2/c17-8-11-3-6-15(19-9-11)21-14-5-4-12(10-20)13-2-1-7-18-16(13)14/h1-7,9-10H
• InChI Key： ATCRIZHFCDFHOV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1=CC=C(C=O)C2=CC=CN=C21

Computed Properties

• Exact Mass: 275.069476538Da
• Monoisotopic Mass: 275.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.9Ų

Additional information on 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile

6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile: A Comprehensive Overview

6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile (CAS No. 1087351-67-4) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its quinoline and nicotinonitrile moieties, exhibits a unique combination of biological activities that make it a promising candidate for various therapeutic applications. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its potential in drug discovery and development.

The molecular structure of 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile is notable for its quinoline ring system, which is a heterocyclic aromatic structure containing nitrogen atoms. The presence of the formyl group at the 5-position of the quinoline ring introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability. The nicotinonitrile moiety, on the other hand, contributes to the compound's ability to interact with biological targets such as enzymes and receptors.

Recent studies have demonstrated that 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic diseases such as cardiovascular disorders and neurodegenerative conditions, where inflammation and oxidative stress play pivotal roles. The compound's ability to modulate key signaling pathways, including the NF-kB pathway, has been extensively investigated, providing insights into its therapeutic potential.

In addition to its biological activities, 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile has been explored for its potential as a lead compound in drug design. Researchers have employed advanced computational techniques, such as molecular docking and pharmacophore modeling, to identify optimal binding modes and predict interactions with target proteins. These studies have revealed that the compound's quinoline moiety plays a critical role in stabilizing interactions with protein domains, suggesting its suitability for further optimization in drug development pipelines.

The synthesis of 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in asymmetric synthesis and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product, making it more accessible for large-scale studies.

From an analytical standpoint, 6-((5-formylquinolin-8-yloxy)nicotinonitrile has been characterized using a range of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into the compound's molecular geometry, stereochemistry, and intermolecular interactions. Such information is invaluable for understanding its pharmacokinetic properties and optimizing its delivery in vivo.

Looking ahead, 6-formylquinolinonyl oxy nicotinonitrile holds significant promise as a scaffold for developing novel therapeutics. Its unique combination of structural features and biological activities positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover new dimensions of this compound's potential, it is likely to play an increasingly important role in advancing modern medicine.